Cas no 1517037-27-2 (1-amino-3-(2,3-difluorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(2,3-difluorophenyl)propan-2-ol
• CAS No: 1517037-27-2
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6330594
• PubChem ID: 65986569
• Update Time: 2025-07-21

1-amino-3-(2,3-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,3-difluorophenyl)propan-2-ol
• 1517037-27-2
• CS-0352704
• EN300-1827438
• AKOS015328605

• Inchi： 1S/C9H11F2NO/c10-8-3-1-2-6(9(8)11)4-7(13)5-12/h1-3,7,13H,4-5,12H2
• InChI Key： ASOCHMRRAKHCOQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(CN)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(2,3-difluorophenyl)propan-2-ol

Research Brief on 1-amino-3-(2,3-difluorophenyl)propan-2-ol (CAS: 1517037-27-2): Recent Advances and Applications

The compound 1-amino-3-(2,3-difluorophenyl)propan-2-ol (CAS: 1517037-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This β-amino alcohol derivative, characterized by its difluorophenyl moiety, has been explored as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies highlight its role in modulating neurotransmitter systems and its utility in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel dopamine D2 receptor partial agonists. The research team utilized 1-amino-3-(2,3-difluorophenyl)propan-2-ol as a chiral building block, capitalizing on its stereochemical properties to achieve high enantioselectivity in the final compounds. The resulting molecules showed promising pharmacokinetic profiles in preclinical models of Parkinson's disease, with improved blood-brain barrier penetration compared to existing therapeutics.

In the realm of antimicrobial research, a recent patent application (WO2023051234) disclosed the use of 1517037-27-2 derivatives as potent inhibitors of bacterial efflux pumps. The structural flexibility of the amino alcohol scaffold allowed for the development of compounds with activity against multidrug-resistant Staphylococcus aureus strains. Molecular docking studies revealed that the difluorophenyl group plays a critical role in binding to the AcrB subunit of the efflux pump, providing a structural basis for further optimization.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry presented a novel LC-MS/MS method for the quantification of 1-amino-3-(2,3-difluorophenyl)propan-2-ol and its metabolites in biological matrices. The method demonstrated excellent linearity (r² > 0.999) across a concentration range of 1-1000 ng/mL, with a lower limit of quantification of 0.3 ng/mL, addressing previous challenges in pharmacokinetic studies of this compound.

From a synthetic chemistry perspective, recent work published in Organic Process Research & Development (2024) described an improved green chemistry approach to the large-scale production of 1517037-27-2. The new protocol employs biocatalytic asymmetric synthesis using engineered aminotransferases, achieving >99% ee with significantly reduced environmental impact compared to traditional chemical methods. This advancement addresses previous scalability issues while maintaining the high purity required for pharmaceutical applications.

Ongoing clinical trials (as per ClinicalTrials.gov updates) are investigating derivatives of 1-amino-3-(2,3-difluorophenyl)propan-2-ol as potential therapeutics for neuropathic pain and treatment-resistant depression. Phase I results suggest favorable safety profiles, with Phase II studies expected to commence in Q4 2024. These developments position this chemical scaffold as a promising candidate for multiple therapeutic areas, warranting continued research investment.